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Compound of Interest

Compound Name: Threonine, 4,4-dichloro-

Cat. No.: B15465994

Disclaimer: No specific Safety Data Sheet (SDS) or disposal guidelines for Threonine, 4,4-
dichloro- are readily available. Therefore, this document provides disposal procedures based
on a precautionary approach, treating the compound as hazardous due to its chlorinated
nature. All laboratory waste must be managed in accordance with local, state, and federal
regulations.

Researchers, scientists, and drug development professionals handling Threonine, 4,4-
dichloro- must prioritize safety and environmental responsibility. Due to the presence of
carbon-halogen bonds, this compound is classified as a halogenated organic compound and
should be handled as hazardous waste. Improper disposal can lead to environmental
contamination and potential health risks.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.
All handling of Threonine, 4,4-dichloro- and its waste should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

Waste Characterization and Segregation

The first crucial step in proper disposal is to characterize the waste. Threonine, 4,4-dichloro-
waste may fall under one or more of the following hazardous waste categories as defined by
the Resource Conservation and Recovery Act (RCRA):
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o Toxicity: While specific toxicity data for Threonine, 4,4-dichloro- is unavailable, many
chlorinated organic compounds are toxic to aquatic life and may have other harmful effects.

» Reactivity, Ignitability, Corrosivity: The reactivity, ignitability, and corrosivity of Threonine,
4.,4-dichloro- are unknown. Therefore, it is safest to assume it may possess these
characteristics and handle it accordingly.

Segregation is critical. Do not mix Threonine, 4,4-dichloro- waste with non-hazardous waste
or other types of chemical waste. It should be collected in a dedicated, properly labeled waste
container.

Disposal Protocol

The following table outlines the step-by-step procedure for the disposal of Threonine, 4,4-
dichloro-.
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Step Procedure Detailed Methodology

Collect all waste containing
Threonine, 4,4-dichloro- (e.g.,
unused product, contaminated
labware, spill cleanup

1 Waste Collection materials) in a designated,
chemically compatible, and
leak-proof container. Ensure
the container is in good

condition and has a secure lid.

Clearly label the waste
container with the words
"Hazardous Waste," the full

] chemical hame "Threonine,

2 Labeling )

4,4-dichloro-," and any other
known components of the
waste stream. Include the

accumulation start date.

Store the sealed waste
container in a designated
satellite accumulation area
(SAA) or a central hazardous
3 Storage )
waste storage area that is
secure, well-ventilated, and
away from incompatible

materials.[1]

4 Consult with EHS Contact your institution's
Environmental Health and
Safety (EHS) department for
guidance on the specific
disposal requirements for
halogenated organic
compounds. They can provide

information on approved waste
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vendors and facility-specific

procedures.

Work with your EHS
department to arrange for the
pickup of the hazardous waste
by a certified hazardous waste
Arrange for Pickup and disposal company. These
Disposal companies are equipped to
handle and dispose of
chlorinated organic
compounds in compliance with

regulations.[2]

Maintain accurate records of
the amount of Threonine, 4,4-
dichloro- waste generated, the
6 Record Keeping accumulation start date, and
the date of disposal. This
documentation is essential for

regulatory compliance.

Recommended Disposal Method

High-temperature incineration is the generally accepted and environmentally preferred method
for the disposal of chlorinated organic residues.[3] This process decomposes the waste into
gaseous byproducts that can be scrubbed to prevent atmospheric pollution.[3] Landfilling of
halogenated compounds is often prohibited due to their potential to leach into groundwater.[4]
Discharge to the wastewater system is also not permitted for water-immiscible organic liquids
like many chlorinated compounds.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Threonine, 4,4-
dichloro-.
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Caption: Logical workflow for the safe disposal of Threonine, 4,4-dichloro-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Threonine, 4,4-dichloro-]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

